Cas no 1206998-81-3 (N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide
• CAS No: 1206998-81-3
• MF: C₁₇H₂₅ClN₂O₄S
• MW: 388.909402608871
• CID: 5797276
• PubChem ID: 45503963
• Update Time: 2025-07-01

N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide
• SR-01000924714-1
• VU0520335-1
• SR-01000924714
• F5780-0382
• N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonylamino)methyl]cyclohexane-1-carboxamide
• 1206998-81-3
• AKOS024518394
• N-(3-chloro-4-methoxyphenyl)-4-(ethylsulfonamidomethyl)cyclohexanecarboxamide

• Inchi： 1S/C17H25ClN2O4S/c1-3-25(22,23)19-11-12-4-6-13(7-5-12)17(21)20-14-8-9-16(24-2)15(18)10-14/h8-10,12-13,19H,3-7,11H2,1-2H3,(H,20,21)
• InChI Key： GIJCNSULRITAIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CCC(CNS(CC)(=O)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 388.1223562g/mol
• Monoisotopic Mass: 388.1223562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide (CAS 1206998-81-3)

The compound N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide (CAS 1206998-81-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclohexane core modified with ethanesulfonamidomethyl and carboxamide functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. This compound's chloro-methoxyphenyl moiety is structurally analogous to several FDA-approved drugs, sparking investigations into its bioavailability and metabolic stability. Computational chemistry studies suggest its potential as a lead compound for conditions where signal transduction pathways require modulation, a hot topic in cancer research and autoimmune disease therapeutics.

The sulfonamide group present in this molecule is particularly noteworthy, as this functional group appears in approximately 20% of all marketed pharmaceuticals. This has led to extensive structure-activity relationship (SAR) studies exploring how modifications to the ethanesulfonamidomethyl segment might enhance target binding affinity or improve pharmacokinetic properties. Current research trends focus on optimizing such compounds for better blood-brain barrier penetration, a critical factor in neurodegenerative disease drug development.

From a synthetic chemistry perspective, the cyclohexane-1-carboxamide scaffold offers remarkable versatility. Medicinal chemists are exploring its potential as a conformational constraint element in drug design, which could reduce off-target effects - a major concern in modern pharmacology. The compound's chiral centers also present opportunities for developing enantiomerically pure therapeutics, addressing the growing demand for stereoselective medications with improved safety profiles.

Environmental and green chemistry considerations are increasingly important in compound development. The methoxyphenyl group in this molecule may offer biodegradation advantages compared to more persistent aromatic systems, making it attractive for sustainable pharmaceutical development. Researchers are investigating its environmental fate and potential for green synthesis routes, aligning with the pharmaceutical industry's push toward eco-friendly manufacturing processes.

Analytical characterization of CAS 1206998-81-3 presents interesting challenges and opportunities. Advanced techniques like cryo-EM and NMR crystallography are being employed to elucidate its three-dimensional structure and molecular interactions. These studies contribute valuable data to the growing field of computational drug design, where machine learning algorithms require high-quality structural information for accurate molecular docking predictions.

The compound's potential extends beyond human medicine. Its structural features show promise in crop protection applications, particularly as researchers seek alternatives to traditional pesticide chemistries. The chloro-methoxy substitution pattern is known to influence pest resistance mechanisms, making it a valuable template for developing next-generation agrochemicals with improved environmental profiles.

Intellectual property landscapes surrounding CAS 1206998-81-3 reflect its commercial potential. Patent analysis reveals growing interest in its derivatives for various applications, from ophthalmic formulations to veterinary medicines. This aligns with broader industry trends toward drug repurposing and indication expansion strategies that maximize the value of promising chemical entities.

Quality control and regulatory compliance considerations for this compound involve sophisticated analytical method development. Modern quality by design (QbD) approaches are being applied to ensure consistent synthesis of this complex molecule, particularly important as it moves through preclinical development stages. The pharmaceutical industry's focus on continuous manufacturing processes has also spurred innovation in the production of such structurally intricate compounds.

Future research directions for N-(3-chloro-4-methoxyphenyl)-4-(ethanesulfonamidomethyl)cyclohexane-1-carboxamide may explore its potential in combination therapies and drug delivery systems. The compound's physicochemical properties suggest compatibility with various nanocarrier technologies, an area of intense research in targeted drug delivery. Additionally, its possible role in epigenetic modulation warrants investigation, given the growing importance of gene regulation approaches in modern therapeutics.